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Compound of Interest

Compound Name: Palmitoyl Serinol

Cat. No.: B137549 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Palmitoyl Serinol, a derivative of 2-palmitoyl

glycerol used in scientific research. Adherence to these procedures is critical for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Hazard Assessment and Safety Data
Safety Data Sheets (SDS) for Palmitoyl Serinol present some conflicting hazard

classifications. One supplier indicates the substance is not classified as hazardous under the

Globally Harmonized System (GHS), with no specific pictograms or hazard statements.

However, another supplier classifies it as harmful if swallowed (Acute toxicity, Oral, Category 4)

and very toxic to aquatic life with long-lasting effects (Acute and Chronic aquatic toxicity,

Category 1)[1]. A third source suggests it may cause eye and skin irritation and could be

harmful if inhaled or ingested[2]. Given these discrepancies, it is prudent to handle Palmitoyl
Serinol with care, assuming it may be hazardous.
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Hazard
Classification

NFPA Ratings HMIS Ratings
GHS Classification
(DC Chemicals)

Health 0 0
Acute toxicity, Oral

(Category 4)

Fire 0 0 Not Flammable

Reactivity 0 0

Stable under

recommended storage

conditions

Aquatic Toxicity - -

Acute aquatic toxicity

(Category 1), Chronic

aquatic toxicity

(Category 1)

Personal Protective Equipment (PPE):

Eyes: Safety glasses with side-shields are recommended.

Skin: While one SDS states the product does not generally irritate the skin, it is advisable to

wear protective gloves.

Respiratory: If there is a risk of dust formation, use of a full-face respirator with appropriate

cartridges is advised.

Ventilation: Use in a well-ventilated area, such as a laboratory fume hood.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Palmitoyl
Serinol.

Waste Collection:

Collect waste Palmitoyl Serinol, including any contaminated materials (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled, and sealed container.
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Do not mix with other waste streams unless compatibility has been confirmed.

Small Quantities:

For very small research quantities, some guidelines suggest disposal with household

waste may be permissible. However, given the conflicting aquatic toxicity data, this is not

the recommended primary disposal method.

Larger Quantities and Environmental Protection:

Due to its potential aquatic toxicity, do not allow Palmitoyl Serinol to enter sewers or

surface and ground water.

Avoid releasing it into the environment.

Approved Waste Disposal:

The most reliable method for disposal is to transfer the sealed waste container to an

approved waste disposal plant.

Follow all local, state, and federal regulations for chemical waste disposal. Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Spill Cleanup:

In the event of a spill, mechanically pick up the solid material.

Avoid creating dust.

Place the collected material in a suitable container for disposal.

Wash the spill area thoroughly with soap and water.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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